Cas no 133871-69-9 (Benzaldehyde, 2,4,6-tribromo-3-methoxy-)

• Product Name: Benzaldehyde, 2,4,6-tribromo-3-methoxy-
• CAS No: 133871-69-9
• MF: C₈H₅Br₃O₂
• MW: 372.83610033989
• CID: 1234028
• PubChem ID: 15694321
• Update Time: 2025-04-20

Benzaldehyde, 2,4,6-tribromo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,4,6-tribromo-3-methoxy-
• 2,4,6-tribromo-3-methoxybenzaldehyde
• 133871-69-9
• DTXSID50576967
• SCHEMBL4264149

• Inchi： 1S/C8H5Br3O2/c1-13-8-6(10)2-5(9)4(3-12)7(8)11/h2-3H,1H3
• InChI Key： UFQAZAHRAQNQJR-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=C(C=C(C=1OC)Br)Br

Computed Properties

• Exact Mass: 369.78385
• Monoisotopic Mass: 369.78397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3